![molecular formula C20H26N4O3 B2612060 3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide CAS No. 1903048-28-1](/img/structure/B2612060.png)
3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide
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Description
3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Applications
The synthesis of compounds bearing structural similarities to "3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide" has been explored for their potential pharmacological properties. For instance, the study by Abu‐Hashem et al. (2020) focused on synthesizing novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. The synthesized compounds demonstrated significant inhibitory activity on cyclooxygenase enzymes, indicating potential therapeutic applications in managing pain and inflammation (Abu‐Hashem et al., 2020).
Another research avenue involves the synthesis of piperidine derivatives, as described by Vardanyan (2018), which delves into various pharmacological properties and uses of 1-substituted piperidines. This study highlights the diverse therapeutic potential of piperidine derivatives, ranging from anticholinergic agents to antihistamines, further emphasizing the compound's relevance in medicinal chemistry (Vardanyan, 2018).
Antifungal and Antibacterial Activities
Compounds structurally related to "this compound" have been investigated for their antimicrobial activities. For instance, the research by Xiao et al. (2014) on secondary metabolites from the endophytic Botryosphaeria dothidea of Melia azedarach uncovered compounds with significant antifungal and antibacterial activities. These findings suggest potential applications in developing new antimicrobial agents, further underlining the importance of structural analogs of the compound (Xiao et al., 2014).
Properties
IUPAC Name |
3-(2-methoxyphenyl)-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-14-13-19(26)23-20(21-14)24-11-9-16(10-12-24)22-18(25)8-7-15-5-3-4-6-17(15)27-2/h3-6,13,16H,7-12H2,1-2H3,(H,22,25)(H,21,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIWBLRQSFKJJMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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